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Compound of Interest

S-Adenosyl-L-methionine disulfate
Compound Name:

tosylate

Cat. No.: B1141428

This document provides immediate, essential safety and logistical information for handling S-
Adenosyl-L-methionine disulfate tosylate in a laboratory setting. The following procedural
guidance is intended for researchers, scientists, and drug development professionals to ensure
safe operational workflow and proper disposal.

Hazard Identification and Personal Protective
Equipment (PPE)

S-Adenosyl-L-methionine disulfate tosylate is classified as a corrosive substance that can
cause severe skin burns and serious eye damage.[1][2] Inhalation or ingestion may also be
harmful.[1] Adherence to the following personal protective equipment (PPE) guidelines is
mandatory to minimize exposure risk.
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PPE Category

Item

Specification

Eye/Face Protection

Safety Goggles & Face Shield

Tightly fitting safety goggles
conforming to EN 166 (EU) or
NIOSH (US) standards. An 8-
inch minimum face shield is

also required.[1][3]

Hand Protection

Chemical-Resistant Gloves

Handle with gloves that have
been inspected prior to use.
Use proper glove removal
technique to avoid skin
contact. Dispose of
contaminated gloves after use
in accordance with good

laboratory practices.[1][3][4]

Body Protection

Protective Clothing

Wear fire/flame resistant and
impervious clothing.[3] A lab
coat is the minimum

requirement.

Respiratory Protection

Respirator

If exposure limits are exceeded
or irritation is experienced, use
a full-face respirator.[3]
Otherwise, ensure work is
conducted in a well-ventilated
area or under a chemical fume
hood.[1][3][4]

Step-by-Step Handling Protocol

Follow these procedures for the safe handling of S-Adenosyl-L-methionine disulfate

tosylate, from receiving to storage.

2.1. Receiving and Storage

e Upon receipt, visually inspect the container for any damage or leaks.
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o Store the container in a tightly closed state in a dry, cool, and well-ventilated area.[3]
e The recommended storage temperature is -20°C.[5]

o Keep away from incompatible substances.[6]

2.2. Weighing and Aliquoting

o Perform all weighing and aliquoting in a designated area, such as a chemical fume hood, to
ensure adequate ventilation and to prevent the formation and spread of dust.[1][3][4]

» Wear all required PPE as specified in the table above.

e Use non-sparking tools to handle the powdered compound.[3]

o Gently handle the container to minimize dust generation.

o After weighing, securely reseal the container.

» Clean the weighing area and any equipment used with a suitable solvent.
2.3. Dissolving the Compound

e When dissolving the compound, add the solid to the solvent slowly.

» Refer to the product data sheet for solubility information. It is soluble in water, DMSO, and
other solvent systems.[7][8]

« If sonication is recommended for dissolution, ensure the container is properly sealed before
placing it in the sonicator.[7]

Emergency Procedures

In the event of an exposure or spill, follow these immediate steps.
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Exposure Route First Aid Measures

Move the person to fresh air. If breathing is

difficult, give oxygen. If not breathing, give

Inhalation o o _ _ ,
artificial respiration. Seek immediate medical
attention.[1][3]

Immediately take off all contaminated clothing.

Skin Contact Wash the affected area with soap and plenty of

water. Seek medical attention.[1][3]

Immediately rinse cautiously with water for at
least 15 minutes. Remove contact lenses if

Eye Contact ) o
present and easy to do so. Continue rinsing and

seek immediate medical attention.[1][3]

Rinse mouth with water. Do NOT induce

vomiting. Never give anything by mouth to an

Ingestion
unconscious person. Call a doctor or Poison
Control Center immediately.[1][3]
Evacuate personnel to a safe area. Wear
appropriate PPE. Avoid dust formation.[1][4]
Spil Pick up and arrange disposal without creating

dust. Sweep up and shovel the material.[1][4]
Place in a suitable, closed container for
disposal.[1][4]

Disposal Plan

All waste containing S-Adenosyl-L-methionine disulfate tosylate must be treated as
hazardous waste and disposed of according to institutional and local government regulations.

4.1. Waste Collection

o Collect all solid waste (e.g., contaminated gloves, weigh boats, paper towels) in a dedicated,
clearly labeled hazardous waste container.
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e Collect all liquid waste (e.g., unused solutions) in a separate, clearly labeled hazardous
waste container.

e Do not let the chemical enter drains.[1][3][4]
4.2. Waste Disposal

e Engage a licensed professional waste disposal service for the final disposal of the material.

[1][4]

o Arecommended disposal method is to dissolve or mix the material with a combustible
solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber.[1][4]

o Contaminated packaging should be triple rinsed (or equivalent) and disposed of as unused
product.[3]

Workflow Diagram

The following diagram illustrates the key steps for handling and disposing of S-Adenosyl-L-
methionine disulfate tosylate.
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Caption: Workflow for handling and disposal of S-Adenosyl-L-methionine disulfate tosylate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering
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